![molecular formula C14H17FN2O4S B3011129 4-ethoxy-3-fluoro-N-(3-(isoxazol-4-yl)propyl)benzenesulfonamide CAS No. 1903603-15-5](/img/structure/B3011129.png)
4-ethoxy-3-fluoro-N-(3-(isoxazol-4-yl)propyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of isoxazole derivatives, which are part of the EFFPS structure, has been a subject of research for many years . Two main reactions leading to the construction of the isoxazole ring can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents .Molecular Structure Analysis
The molecular structure of EFFPS includes an isoxazole ring, a sulfonamide group, and a fluoro-ethoxy-benzene group. The isoxazole ring is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions .Chemical Reactions Analysis
Isoxazoles, including those in the structure of EFFPS, are synthetically useful due to the presence of the labile N–O bond in the isoxazole ring capable of cleavage . This allows for the production of various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations .Scientific Research Applications
Analgesic Properties
Isoxazole derivatives have shown promise as analgesics. Researchers have explored various substitutions on the isoxazole ring to modulate their activity .
Anti-Inflammatory Effects
Certain isoxazole compounds exhibit anti-inflammatory properties. These molecules could potentially be developed into drugs for managing inflammatory conditions .
Anticancer Activity
Studies have investigated isoxazole derivatives as potential anticancer agents. Their unique chemical structure makes them interesting candidates for further exploration in cancer therapy .
Antimicrobial Applications
Isoxazoles have demonstrated antimicrobial effects against bacteria and fungi. Researchers have synthesized various derivatives to enhance their efficacy .
Antiviral Potential
Some isoxazole compounds exhibit antiviral activity. These molecules could be valuable in the fight against viral infections .
Anticonvulsant Properties
Isoxazoles have been studied for their anticonvulsant effects. Understanding their mechanisms of action may lead to novel treatments for epilepsy and related disorders .
Antidepressant Activity
Certain isoxazole derivatives have shown promise as antidepressants. Further research is needed to explore their efficacy and safety profiles .
Immunosuppressive Effects
Researchers have investigated isoxazoles as immunosuppressants. These compounds could find applications in autoimmune diseases and transplantation medicine .
Future Directions
Isoxazoles, including EFFPS, continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use . Future research may focus on further exploring the biological activities of EFFPS and developing new synthetic strategies for isoxazole derivatives .
properties
IUPAC Name |
4-ethoxy-3-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17FN2O4S/c1-2-20-14-6-5-12(8-13(14)15)22(18,19)17-7-3-4-11-9-16-21-10-11/h5-6,8-10,17H,2-4,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBMPRHNFFVQSNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)NCCCC2=CON=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethoxy-3-fluoro-N-(3-(isoxazol-4-yl)propyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.